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Compound of Interest

Compound Name: Heptanol

Cat. No. B041253

An In-depth Technical Guide to 1-Heptanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-heptanol, a seven-carbon
straight-chain primary alcohol. It details its chemical structure, physicochemical properties,
synthesis, applications, and safety protocols, making it a valuable resource for professionals in
research and development.

Chemical Structure and Identification

1-Heptanol is an organic compound with the structural formula CHs(CH2)eOH.[1] It consists of
a seven-carbon aliphatic chain with a hydroxyl (-OH) group attached to the terminal carbon.

Identifiers

o Preferred IUPAC Name: Heptan-1-ol[1]

o Other Names: Heptyl alcohol, n-Heptyl alcohol, Enanthic alcohol[1]
e CAS Number: 111-70-6[1][2]

e Molecular Formula: C7H16O[1][2][3][4][5]

e InChl Key: BBMCTIGTTCKYKF-UHFFFAOY SA-N[5]

« SMILES: OCCCCCCCJ[1]
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Physicochemical Properties

1-Heptanol is a clear, colorless liquid with a faint, aromatic, and fatty odor.[4][6] It is

characterized by the following quantitative properties:

Property Value Reference
Molecular Weight 116.204 g-mol—1 [11[2][5]
Density 0.822 g/mL at 25 °C [61[7]
0.8187 g/cm? [1]
0.8219 g/cms3 at 20 °C [2]
Melting Point -36 °C [61[7]
-34.6 °C [1]12]
-34°C [3]
Boiling Point 176 °C [61[7]
175.8 °C [1][2]
175 °C [3]
Flash Point 76 °C (169 °F) [1]18]
Vapor Pressure 0.5 mmHg at 20 °C [6][7]
Refractive Index (nD20) 1.424 [4161[9]
Very slightly soluble; 1.0 g/L at
Solubility in Water 18°C, 1.7 g/L at 25°C, 2.85 g/L
at 100°C.[1][10][11][12]
o , Miscible with ethanol and
Solubility in Organic Solvents
ether.[1][13]
LogP (Octanol/Water Partition
o 2.2 at 20°C [71[14]
Coefficient)
Autoignition Temperature 350 °C (662 °F) [15]
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Synthesis and Production

1-Heptanol can be synthesized through several methods:

» Reduction of Heptaldehyde (Enanthic Aldehyde): A common laboratory and industrial method
involves the reduction of heptaldehyde.[6][11] Heptaldehyde itself can be obtained from the
distillation of castor oil.[6]

e Oxo Process: This industrial process involves reacting hexenes with carbon monoxide and
hydrogen (synthesis gas).[6][11]

o Hydroxylation of n-Heptane: This method involves the reaction of n-heptane with synthesis
gas in the presence of a catalyst to produce heptanol.[16]

Chemical Reactivity and Reactions

As a primary alcohol, 1-heptanol undergoes reactions typical of this functional group:

Esterification: It reacts with carboxylic acids and oxoacids to form esters and water.[6]

« Oxidation: Oxidation of 1-heptanol can yield heptanal (an aldehyde) or heptanoic acid (a
carboxylic acid), depending on the oxidizing agent and reaction conditions.[6]

¢ Reaction with Strong Reducing Agents: Like other alcohols, it reacts with alkali metals,
nitrides, and strong reducing agents to generate flammable and/or toxic gases.[6]

e Incompatibilities: It is incompatible with strong acids and strong oxidizing agents.[4][6][7]
Applications in Research and Industry
1-Heptanol's properties make it useful in various fields:

o Fragrance and Flavor Industry: Due to its pleasant, woody, and aromatic smell, it is used as
an ingredient in cosmetics, perfumes, soaps, and detergents.[6][9][13] It is also used as a
flavoring agent in some foods.[6][9]

e Solvent: It serves as a versatile solvent in organic synthesis and chemical reactions due to
its ability to dissolve both polar and non-polar substances.[9][13]
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Organic Synthesis Intermediate: It is a precursor for the synthesis of various other organic
compounds.[9]

Drug Development and Electrophysiology: 1-Heptanol is commonly used in cardiac
electrophysiology experiments. It acts as a blocker of gap junctions, which increases the
axial resistance between myocytes.[1] This effect is utilized to study conduction velocity and
the susceptibility of heart tissue to re-entrant excitation and arrhythmias.[1]

Gas Chromatography: It can be used as an internal standard in gas chromatography for the
determination of other compounds like octanol.[9]

Experimental Protocols
Synthesis of 1-Heptanol via Reduction of 1-Heptanal

Two common laboratory methods for the reduction of 1-heptanal are detailed below.

Method 1: Reduction with Iron Filings[17]

Apparatus Setup: A 3-liter round-bottomed flask is equipped with a mechanical stirrer and a
short reflux condenser.

Reaction Mixture: Add 450 g of grease-free iron filings, 750 ml of glacial acetic acid, 750 ml
of water, and 112.5 g (137.5 ml) of freshly distilled 1-heptanal to the flask.

Heating and Reaction: Heat the mixture with stirring for 2-4 hours. If significant frothing
occurs, cool the mixture as needed.

Isolation by Steam Distillation: Steam distill the 1-heptanol directly from the reaction flask
until no more oily droplets are collected in the distillate (approximately 2 liters).

Separation and Purification:

o Separate the oily 1-heptanol layer. Saturate the aqueous layer with sodium chloride to
recover any dissolved product.

o To hydrolyze any 1-heptyl acetate byproduct, heat the crude 1-heptanol with 250 ml of
20% sodium hydroxide solution on a water bath for 2 hours with stirring.
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o Cool the solution and separate the oil.

e Drying and Final Distillation: Dry the 1-heptanol with anhydrous potassium carbonate or
anhydrous calcium sulfate and then distill, collecting the fraction boiling between 173-176 °C.

Method 2: Reduction with Lithium Aluminum Hydride (LiAIH4)[17]

o Apparatus Setup: A 2-liter three-necked flask is fitted with a stirrer, a reflux condenser, a
dropping funnel, and a calcium chloride tube.

» Reagent Preparation: Place a solution of 19 g of LiAlH4 in 600 ml of ether into the reaction
flask.

o Addition of Heptanal: While stirring, add 200 g of 1-heptanal at a rate that maintains a gentle
boil.

e Quenching: After the addition is complete, cautiously add water dropwise with strong cooling
to decompose the excess LiAlHa.

o Workup:
o Pour the mixture into ice water and treat with 10% sulfuric acid.
o Separate the ethereal layer and extract the aqueous layer with additional ether.

« |solation: Combine the ethereal extracts, dry them, and evaporate the ether. Distill the
remaining residue through a column to obtain pure 1-heptanol (b.p. 175-175.5 °C).

Safety and Handling
1-Heptanol is a combustible liquid and requires careful handling.[8]
e Hazards:

o Combustible liquid.[8][15]

o Causes serious eye irritation.[8][15][18]

o May be harmful if swallowed, inhaled, or in contact with skin.[4]
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o Harmful to aquatic life.[8]

e Precautions:

[e]

Keep away from heat, sparks, open flames, and hot surfaces.[8][15][18]

o

Wear protective gloves, protective clothing, eye protection, and face protection.[4][8]

[¢]

Use in a well-ventilated area.[18]

[¢]

Avoid breathing vapors or spray.[19][18]

o Storage:
o Store in a cool, dry, well-ventilated place.[9][19]
o Keep the container tightly closed.[19][18]

o Store below +30°C.[4][6][7]
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Caption: General experimental workflow for the synthesis and purification of 1-heptanol.
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Caption: Logical relationship between 1-heptanol's properties and its primary applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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